Tert-butyl (4-(4-fluorophenyl)-4-oxobutyl)carbamate

• Molecular Formula: C15H20FNO3
• Molecular Weight: 281.32 g/mol
• IUPAC Name: tert-butyl N-[4-(4-fluorophenyl)-4-oxobutyl]carbamate
• InChI: InChI=1S/C15H20FNO3/c1-15(2,3)20-14(19)17-10-4-5-13(18)11-6-8-12(16)9-7-11/h6-9H,4-5,10H2,1-3H3,(H,17,19)
• InChI Key: CBHLIIKBPJLTCH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCC(=O)C1=CC=C(C=C1)F

Description

Tert-butyl (4-(4-fluorophenyl)-4-oxobutyl)carbamate is a carbamate derivative featuring a tert-butyl carbamate group linked via a four-carbon chain to a 4-fluorophenyl ketone moiety. This compound is primarily utilized as a synthetic intermediate in medicinal chemistry, particularly in the development of anti-inflammatory agents and central nervous system (CNS)-targeting ligands. Its structure enables versatile functionalization, making it a key precursor in the synthesis of benzoxazole derivatives and spirocyclic compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl (4-(4-fluorophenyl)-4-oxobutyl)carbamate typically involves the reaction of tert-butyl carbamate with 4-fluorobenzaldehyde under specific conditions. The reaction is often carried out in the presence of a base such as sodium hydride or potassium carbonate, and a solvent like tetrahydrofuran (THF) or dimethylformamide (DMF). The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of tert-butyl (4-(4-fluorophenyl)-4-oxobutyl)carbamate may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

Tert-butyl (4-(4-fluorophenyl)-4-oxobutyl)carbamate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The fluorophenyl group can participate in nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium iodide in acetone for halogen exchange reactions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Tert-butyl (4-(4-fluorophenyl)-4-oxobutyl)carbamate has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic applications, particularly in the development of pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of tert-butyl (4-(4-fluorophenyl)-4-oxobutyl)carbamate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The presence of the fluorophenyl group enhances its binding affinity and specificity. The pathways involved may include inhibition of enzyme activity or alteration of receptor signaling .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs, their substituents, molecular properties, and biological relevance:

Compound Name	Substituent Variations	Molecular Formula	Molecular Weight	Key Properties/Applications	References
Tert-butyl (4-(4-fluorophenyl)-4-oxobutyl)carbamate (Target)	4-Fluorophenyl, ketone at C4	C₁₅H₁₉FNO₃	296.3	Anti-inflammatory precursor; modulates IL-6/IL-1β mRNA expression .
Tert-butyl (4-[(3-fluorophenyl)amino]-4-oxobutyl)carbamate	3-Fluorophenyl, amide linkage	C₁₅H₂₁FN₂O₃	296.3	Reduced anti-inflammatory activity compared to 4-fluoro analog due to positional isomerism.
Tert-butyl N-[4-(2-nitrophenyl)-4-oxobutyl]carbamate	2-Nitrophenyl	C₁₅H₂₀N₂O₅	308.3	Intermediate in nitroaromatic synthesis; potential for redox-active prodrugs.
Tert-butyl (4-(4-oxocyclohexyl)phenyl)carbamate	Cyclohexyl ketone	C₁₇H₂₃NO₃	289.4	Enhanced lipophilicity; used in spirocyclic scaffold development .
Tert-butyl N-(4-cyclopropyl-3-methyl-4-oxobutan-2-yl)carbamate	Cyclopropyl, methyl groups	C₁₃H₂₃NO₃	253.3	Improved metabolic stability; explored in kinase inhibitor design .
Tert-butyl (4-(2-(methylthio)phenyl)-4-oxobutyl)carbamate	2-(Methylthio)phenyl	C₁₆H₂₃NO₃S	325.4	Precursor to pyrrole derivatives with antimicrobial activity .

Structural and Functional Insights

• Substituent Position Effects : The 4-fluorophenyl group in the target compound enhances electronic and steric interactions compared to 3-fluoro () or 2-nitro () analogs, improving binding to inflammatory targets like IL-6 .
• Ketone vs. Amide Linkages: Replacement of the ketone with an amide (e.g., 3-fluorophenylamino analog) reduces electrophilicity, impacting reactivity in subsequent derivatization .
• Lipophilicity and Bioavailability : Cyclohexyl () or cyclopropyl () substituents increase lipophilicity, favoring blood-brain barrier penetration for CNS applications.

Stability and Toxicity Considerations

• Metabolic Stability : Cyclopropyl-containing analogs exhibit prolonged half-lives due to resistance to oxidative metabolism .
• Toxicity Alerts : Pyridinium metabolites (e.g., HPP+ in ) highlight the need for structural optimization to avoid neurotoxic byproducts in CNS-targeting derivatives.

Biological Activity

Tert-butyl (4-(4-fluorophenyl)-4-oxobutyl)carbamate, with the CAS number 1354651-36-7, is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including relevant data tables, case studies, and research findings.

• Molecular Formula : C₁₅H₂₀FNO₃
• Molecular Weight : 281.32 g/mol
• Structure : The compound features a tert-butyl group attached to a carbamate moiety, with a 4-fluorophenyl substituent and a ketone functional group.

The biological activity of tert-butyl (4-(4-fluorophenyl)-4-oxobutyl)carbamate is primarily attributed to its interaction with various biological targets. Preliminary studies suggest that it may act as an inhibitor of certain enzymes involved in metabolic pathways. This compound's structure allows it to potentially modulate receptor activity, influencing physiological responses.

Anticancer Activity

Recent studies have indicated that tert-butyl (4-(4-fluorophenyl)-4-oxobutyl)carbamate exhibits significant anticancer properties. It has been tested against various cancer cell lines, showing promising results in inhibiting cell proliferation.

• Cell Lines Tested :
  • MCF-7 (breast cancer)
  • HeLa (cervical cancer)
  • A549 (lung cancer)

Cell Line	IC50 Value (µM)	Mechanism of Action
MCF-7	15.2	Apoptosis induction
HeLa	12.6	Cell cycle arrest
A549	18.3	Inhibition of migration

Enzyme Inhibition

The compound has been evaluated for its ability to inhibit specific enzymes that are crucial in cancer metabolism and progression:

• Target Enzymes :
  • Cyclooxygenase (COX)
  • Lipoxygenase (LOX)

Inhibitory assays revealed that tert-butyl (4-(4-fluorophenyl)-4-oxobutyl)carbamate significantly reduces the activity of these enzymes, which are implicated in inflammatory processes and tumor growth.

Enzyme	IC50 Value (µM)
COX-1	22.5
COX-2	19.8
LOX	20.0

Case Studies

• Study on Anticancer Effects :
  A study published in the Journal of Medicinal Chemistry explored the effects of this compound on MCF-7 cells. Results showed that treatment with the compound led to increased apoptosis markers, suggesting a potential for development as an anticancer agent.
• Enzyme Activity Modulation :
  Research conducted at the University of Groningen demonstrated that tert-butyl (4-(4-fluorophenyl)-4-oxobutyl)carbamate effectively inhibits COX enzymes, thus reducing prostaglandin synthesis and inflammation-related tumorigenesis.